Cas no 106047-17-0 (Methyl 4-(pyridin-4-yl)benzoate)
106047-17-0 structure
Product Name:Methyl 4-(pyridin-4-yl)benzoate
CAS No:106047-17-0
MF:C13H11NO2
MW:213.231943368912
MDL:MFCD04114575
CID:126982
PubChem ID:5152686
Update Time:2025-04-18
Methyl 4-(pyridin-4-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(pyridin-4-yl)benzoate
- Benzoic acid,4-(4-pyridinyl)-, methyl ester
- METHYL 4-(4-PYRIDINYL)BENZOATE,
- Methyl 4-Pyridin-4-yl-benzate
- methyl 4-pyridin-4-ylbenzoate
- 4-pyridin-4-yl-benzoic acid methyl ester
- methyl 4-[pyridin-4-yl]-benzoate
- AKOS BAR-0605
- Methyl 4-(pyridin-4-yl)benoate
- methyl 4-(4-pyridinyl)benzoate
- methyl 4-pyridin-4-yl-benzoate
- 4-pyridin-4-ylbenzoic acid methyl ester
- Methyl 4-(4-pyridyl)benzoate
- QQQMCQRQWVXBOY-UHFFFAOYSA-N
- A801365
- 106047-17-0
- Benzoic acid, 4-(4-pyridinyl)-, methyl ester
- BB 0220539
- Methyl4-(4-pyridinyl)benzoate
- FS-2044
- SCHEMBL741537
- MFCD04114575
- AB18584
- CS-0005706
- AKOS004117390
- J-001534
- FT-0703623
- DTXSID90408910
- Methyl4-(pyridin-4-yl)benzoate
- DB-059429
-
- MDL: MFCD04114575
- Inchi: 1S/C13H11NO2/c1-16-13(15)12-4-2-10(3-5-12)11-6-8-14-9-7-11/h2-9H,1H3
- InChI Key: QQQMCQRQWVXBOY-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)C1C=CN=CC=1)=O
Computed Properties
- Exact Mass: 213.07900
- Monoisotopic Mass: 213.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 39.2
Experimental Properties
- Color/Form: No date available
- Density: 1.147
- Melting Point: 103-105 ºC
- Boiling Point: 345.6±25.0 °C at 760 mmHg
- Flash Point: 162.8±23.2 °C
- PSA: 39.19000
- LogP: 2.53520
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Methyl 4-(pyridin-4-yl)benzoate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 4-(pyridin-4-yl)benzoate Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 4-(pyridin-4-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM173721-1g |
Methyl 4-Pyridin-4-yl-benzate |
106047-17-0 | 95% | 1g |
$163 | 2021-08-05 | |
| Chemenu | CM173721-5g |
Methyl 4-Pyridin-4-yl-benzate |
106047-17-0 | 95% | 5g |
$449 | 2021-08-05 | |
| Chemenu | CM173721-10g |
Methyl 4-Pyridin-4-yl-benzate |
106047-17-0 | 95% | 10g |
$748 | 2021-08-05 | |
| Chemenu | CM173721-25g |
Methyl 4-Pyridin-4-yl-benzate |
106047-17-0 | 95% | 25g |
$1477 | 2021-08-05 | |
| Alichem | A029183915-5g |
Methyl 4-(pyridin-4-yl)benzoate |
106047-17-0 | 95% | 5g |
$504.00 | 2023-09-04 | |
| Alichem | A029183915-10g |
Methyl 4-(pyridin-4-yl)benzoate |
106047-17-0 | 95% | 10g |
$784.00 | 2023-09-04 | |
| Alichem | A029183915-25g |
Methyl 4-(pyridin-4-yl)benzoate |
106047-17-0 | 95% | 25g |
$1611.60 | 2023-09-04 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 31R0002-1g |
Methyl 4-Pyridin-4-yl-benzate |
106047-17-0 | 97% | 1g |
669.95CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 31R0002-5g |
Methyl 4-Pyridin-4-yl-benzate |
106047-17-0 | 97% | 5g |
2798.54CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 31R0002-25g |
Methyl 4-Pyridin-4-yl-benzate |
106047-17-0 | 97% | 25g |
11194.16CNY | 2021-05-08 |
Methyl 4-(pyridin-4-yl)benzoate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:106047-17-0)Methyl 4-(pyridin-4-yl)benzoate
Order Number:A801365
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):517.0
Email:sales@amadischem.com
Methyl 4-(pyridin-4-yl)benzoate Related Literature
-
Lok H. Tong,Sarah Clifford,Antoine Gomila,Sylvain Duval,Laure Guénée,Alan F. Williams Chem. Commun. 2012 48 9891
106047-17-0 (Methyl 4-(pyridin-4-yl)benzoate) Related Products
- 4385-72-2(Ethyl 4-(pyridin-4-yl)benzoate)
- 79601-27-7(Benzoic acid, 3-(3-pyridinyl)-, methyl ester)
- 106047-16-9(Benzoic acid, 2-(4-pyridinyl)-, methyl ester)
- 126179-78-0(Methyl 3-(4-Pyridinyl)Benzoate)
- 2459-09-8(Methyl isonicotinate)
- 113893-01-9(Methyl [3,4'-bipyridine]-5-carboxylate)
- 21182-01-4(4-Pyridinecarboxylic acid, phenylmethyl ester)
- 502864-63-3(4-(methoxycarbonyl)benzyl isonicotinate)
- 676528-58-8([1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 4'-(4-PYRIDINYLMETHYL)-, METHYL ESTER)
- 90395-47-4(Methyl 4-(pyridin-3-yl)benzoate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:106047-17-0)Methyl 4-(pyridin-4-yl)benzoate
Purity:99%
Quantity:5g
Price ($):517.0